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Compound of Interest

Compound Name: 2-Methylbenzaldehyde

Cat. No.: B042018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
Methylbenzaldehyde (o-tolualdehyde). The information is compiled from various sources and
is intended to be a valuable resource for researchers and professionals in drug development
and other scientific fields where this compound is of interest.

Physicochemical Properties

2-Methylbenzaldehyde is an aromatic aldehyde with the chemical formula CsHsO.[1] It is a
colorless liquid at room temperature and possesses a characteristic almond-like odor.[1]

Table 1: General Physicochemical Properties of 2-Methylbenzaldehyde
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Property Value Unit Source
Molecular Formula CsHsO - [1112]
Molar Mass 120.15 g-mol—1t [1][2]
Appearance Colorless liquid - [1]
Density (at 20 °C) 1.0328 g/cm3 [1]
Melting Point -35 °C [1]
Boiling Point 199-200 °C [1]
Flash Point 67 °C [1]
Vapor Pressure (at 25 0.32 mmHg 3]

OC)

Thermochemical Data

The following tables summarize the key thermochemical data for 2-Methylbenzaldehyde. It is

important to note that some of these values are calculated using computational methods, as

experimental data for this specific compound is not always available.

Table 2: Enthalpy and Entropy Data for 2-Methylbenzaldehyde

Property Value Unit Source & Method
Standard Enthalpy of
] [2] Joback Method
Formation (gas, -68.97 kJ/mol
(Calculated)
AfH°gas)
Enthalpy of Fusion [2] Joback Method
12.42 kJ/mol
(AfusH®) (Calculated)
Enthalpy of [2] Joback Method
T 43.06 kJ/mol
Vaporization (AvapH®) (Calculated)
Standard Gibbs Free
) [2] Joback Method
Energy of Formation 19.74 kJ/mol
(Calculated)
(AfG®)
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Table 3: Ideal Gas Heat Capacity (Cp,gas) of 2-Methylbenzaldehyde at Various Temperatures

Ideal Gas Heat Capacity

Temperature (K) Source & Method
(J/mol-K)

[2] Joback Method
462.76 194.28

(Calculated)

[2] Joback Method
498.96 205.24

(Calculated)

[2] Joback Method
535.16 215.55

(Calculated)

[2] Joback Method
571.36 225.25

(Calculated)

Experimental Protocols for Thermochemical Data
Determination

While specific experimental protocols for the thermochemical analysis of 2-
Methylbenzaldehyde are not readily available in the literature, this section outlines the general
methodologies typically employed for determining the key thermochemical parameters for
aromatic aldehydes.

The standard enthalpy of formation of an organic compound like 2-Methylbenzaldehyde is
commonly determined indirectly through its enthalpy of combustion, measured using a bomb
calorimeter.

Experimental Workflow:
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Sample Preparation
Weigh a precise mass of
2-Methylbenzaldehyde in a crucible

A\

Attach a fuse wire of known
combustion energy

Bomb Calorimeter Setup

Place crucible in the bomb

Y
Add a small amount of water to
saturate the atmosphere
\ 4
Pressurize the bomb with
pure oxygen (e.g., 30 atm)
Y

Immerse the bomb in a known
volume of water in the calorimeter

Combustion and|Data Acquisition

Allow the system to reach
thermal equilibrium

Y
Egnite the sample via the fuse wire)
Y
Record the temperature change
of the water over time
Data Analysis
Y

Apply corrections for heat exchange
with the surroundings

E:alculate the total energy release(D

Determine the standard enthalpy
of combustion

Calculate the standard enthalpy
of formation using Hess's Law

Workflow for Combustion Calorimetry.
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Methodology Details:

o Sample Preparation: A precisely weighed sample of high-purity 2-Methylbenzaldehyde is
placed in a crucible. A fuse wire with a known energy of combustion is attached.

o Calorimeter Setup: The crucible is placed inside a high-pressure vessel, often called a
"bomb." A small, known amount of water is added to the bomb to ensure the final water
produced by combustion is in the liquid state. The bomb is then sealed and pressurized with
an excess of pure oxygen. This bomb is submerged in a known quantity of water in an
insulated container (the calorimeter).

o Combustion: The system is allowed to come to thermal equilibrium. The sample is then
ignited by passing an electric current through the fuse wire. The complete combustion of the
sample releases heat, which is absorbed by the bomb and the surrounding water, causing a
temperature rise.

» Data Acquisition: The temperature of the water in the calorimeter is monitored and recorded
with high precision before, during, and after the combustion reaction until a stable final
temperature is reached.

o Calculation: The heat capacity of the calorimeter is determined by combusting a standard
substance with a well-known enthalpy of combustion, such as benzoic acid. The gross heat
of combustion of the 2-Methylbenzaldehyde sample is then calculated from the observed
temperature rise and the heat capacity of the calorimeter. Corrections are applied for the
heat of combustion of the fuse wire and for the formation of any side products like nitric acid
(from nitrogen impurities). Finally, the standard enthalpy of formation is calculated using
Hess's law, from the standard enthalpy of combustion and the known standard enthalpies of
formation of the combustion products (CO2 and H20).

The enthalpy of vaporization can be determined from the temperature dependence of the vapor
pressure, which can be measured using the transpiration method.

Experimental Workflow:
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Apparatus Setup
Place a known mass of
2-Methylbenzaldehyde in a saturator
Maintain the saturator at a
constant, known temperature
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:
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'
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Workflow for the Transpiration Method.
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Methodology Details:

o Sample and Temperature Control: A sample of 2-Methylbenzaldehyde is placed in a
thermostatically controlled tube (the saturator), maintained at a precise and constant
temperature.

e Vapor Saturation: A stream of an inert carrier gas (such as nitrogen or argon) is passed over
the sample at a slow, accurately known, and constant flow rate. The flow rate is chosen to be
slow enough to ensure that the gas stream becomes saturated with the vapor of the
compound.

o Condensation and Quantification: The gas-vapor mixture exits the saturator and is passed
through a cold trap (e.qg., cooled with liquid nitrogen) where the vapor of 2-
Methylbenzaldehyde condenses. The amount of condensed substance is determined,
usually by weighing the trap before and after the experiment.

e Vapor Pressure Calculation: The partial pressure of 2-Methylbenzaldehyde at the
temperature of the saturator can be calculated from the mass of the condensed vapor, the
total volume of the carrier gas that has passed through, and the ideal gas law.

o Enthalpy of Vaporization Determination: The experiment is repeated at several different
temperatures. The enthalpy of vaporization is then determined from the slope of a plot of the
natural logarithm of the vapor pressure versus the reciprocal of the absolute temperature,
according to the Clausius-Clapeyron equation.

The heat capacity of liquid 2-Methylbenzaldehyde can be measured using a differential
scanning calorimeter.

Methodology Details:

o Sample Preparation: A small, accurately weighed sample of 2-Methylbenzaldehyde
(typically a few milligrams) is hermetically sealed in a sample pan (e.g., aluminum). An
empty, sealed pan is used as a reference.

o DSC Measurement: The measurement involves a three-step process:
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o Baseline: The empty sample and reference pans are heated at a constant rate over the
desired temperature range to obtain a baseline DSC signal.

o Standard: A standard material with a well-known heat capacity (e.g., sapphire) is placed in
the sample pan and heated under the same conditions.

o Sample: The sample of 2-Methylbenzaldehyde is then heated under the identical
conditions.

o Calculation: The heat flow difference between the sample and the reference is measured as
a function of temperature. By comparing the heat flow data for the sample with that of the
baseline and the standard, the heat capacity of 2-Methylbenzaldehyde at a given
temperature can be calculated.

Logical Relationship for Thermochemical Data
Determination

The following diagram illustrates the interconnectedness of experimental measurements and
theoretical calculations in establishing a comprehensive thermochemical profile for a
compound like 2-Methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042018#thermochemical-data-for-2-
methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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